Cas no 71177-53-2 (Benzoic acid,4-hydroxy-, tetradecyl ester)

Benzoic acid,4-hydroxy-, tetradecyl ester structure
71177-53-2 structure
Product Name:Benzoic acid,4-hydroxy-, tetradecyl ester
CAS No:71177-53-2
MF:C21H34O3
MW:334.49286699295
CID:574882
PubChem ID:328882
Update Time:2025-04-19

Benzoic acid,4-hydroxy-, tetradecyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-hydroxy-, tetradecyl ester
    • tetradecyl 4-hydroxybenzoate
    • AC1L73KZ
    • AG-G-78623
    • CTK5D3649
    • NSC309824
    • n-tetradecyl 4-hydroxybenzoate
    • p-Hydroxybenzoic acid tetradecyl ester
    • SureCN1041302
    • Tetradecyl p-hydroxybenzoate
    • DTXSID20316978
    • SCHEMBL1041302
    • DATMKDBMEZKPLP-UHFFFAOYSA-N
    • 71177-53-2
    • NSC-309824
    • Inchi: 1S/C21H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-24-21(23)19-14-16-20(22)17-15-19/h14-17,22H,2-13,18H2,1H3
    • InChI Key: DATMKDBMEZKPLP-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)O)=O)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 334.25092
  • Monoisotopic Mass: 334.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 15
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
  • LogP: 6.25010
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